Cas no 941924-62-5 (4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide)

• Product Name: 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide
• CAS No: 941924-62-5
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 5984176
• PubChem ID: 18593147
• Update Time: 2025-06-03

4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide
• 4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]-N-(3-methylbutyl)butanamide
• AKOS024481164
• N-isopentyl-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• F3247-0121
• 941924-62-5

• Inchi： 1S/C24H28N2O5S/c1-16(2)12-13-25-22(27)9-6-14-26(3)32(30,31)17-10-11-20-21(15-17)24(29)19-8-5-4-7-18(19)23(20)28/h4-5,7-8,10-11,15-16H,6,9,12-14H2,1-3H3,(H,25,27)
• InChI Key： OCPNFINPJBDBMG-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)CCCN(S(C1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)=O)C

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide

Recent Advances in the Study of 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide (CAS: 941924-62-5)

The compound 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide (CAS: 941924-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its anthraquinone sulfonamide core, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in drug development, particularly in targeting specific biological pathways.

One of the key areas of research has been the optimization of the synthetic route for 941924-62-5. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving sulfonylation of the anthraquinone core followed by amidation with 3-methylbutylamine. This method not only enhances the efficiency of production but also reduces the formation of by-products, which is critical for pharmaceutical applications.

In terms of biological activity, 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide has shown potent inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, significantly lower than that of traditional NSAIDs. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects.

Furthermore, preclinical studies have explored the compound's anticancer properties. Research conducted at a leading oncology institute revealed that 941924-62-5 induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The compound's ability to generate reactive oxygen species (ROS) within cancer cells while sparing normal cells highlights its selectivity and therapeutic potential.

Despite these promising findings, challenges remain in the development of 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(3-methylbutyl)butanamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may necessitate formulation improvements or structural modifications. Ongoing research is focused on addressing these limitations through prodrug strategies or nanoparticle-based delivery systems.

In conclusion, the latest research on 941924-62-5 underscores its potential as a versatile scaffold for drug discovery. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. Future studies should prioritize optimizing its pharmacokinetic profile and elucidating its precise molecular targets to facilitate its transition into clinical development.